Cas no 140381-01-7 (4-Oxazolecarboxylic acid, 2-butyl-, methyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-butyl-, methyl ester
• CAS No: 140381-01-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD11845271
• CID: 1297862
• PubChem ID: 15684492
• Update Time: 2025-07-28

4-Oxazolecarboxylic acid, 2-butyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-butyl-, methyl ester
• MFCD11845271
• AC4150
• methyl 2-butyl-1,3-oxazole-4-carboxylate
• 140381-01-7
• AKOS037629802
• SY058474
• A925496
• methyl 2-butyloxazole-4-carboxylate

• MDL： MFCD11845271
• Inchi： 1S/C9H13NO3/c1-3-4-5-8-10-7(6-13-8)9(11)12-2/h6H,3-5H2,1-2H3
• InChI Key： ASJMVIBNWHBKDR-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1CCCC

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 246.3±13.0 °C at 760 mmHg
• Flash Point: 102.7±19.8 °C
• PSA: 52.33
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Oxazolecarboxylic acid, 2-butyl-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles